1,3,6-trihydroxy-2-methyl-9,10-anthraquinone-3-O-(6'-O-acetyl)-beta-D-xylopyranosyl-(1->2)-beta-D-glucopyranoside

• CAS: 139742-39-5
• Molecular Formula: C28H30O15
• Molecular Weight: 606.5 g/mol
• InChI: InChI=1S/C28H30O15/c1-9-16(6-14-18(19(9)32)21(34)12-4-3-11(30)5-13(12)20(14)33)41-28-26(43-27-25(38)22(35)15(31)7-40-27)24(37)23(36)17(42-28)8-39-10(2)29/h3-6,15,17,22-28,30-32,35-38H,7-8H2,1-2H3/t15-,17-,22+,23-,24+,25-,26-,27+,28-/m1/s1
• InChIKey: JGCFTRKGKNECSV-ZIAPGWQOSA-N

1,3,6-Trihydroxy-2-methyl-9,10-anthraquinone-3-O-(6'-O-acetyl)-beta-D-xylopyranosyl-(1->2)-beta-D-glucopyranoside (CAS 139742-39-5): A Disaccharide Anthraquinone Glycoside from Rubia yunnanensis for Precision Research Procurement

1,3,6-Trihydroxy-2-methyl-9,10-anthraquinone-3-O-(6'-O-acetyl)-beta-D-xylopyranosyl-(1->2)-beta-D-glucopyranoside (CAS 139742-39-5) is a naturally occurring anthraquinone glycoside with a well-defined disaccharide moiety consisting of a 6'-O-acetyl-β-D-xylopyranosyl-(1→2)-β-D-glucopyranosyl chain attached at the C3 position of the anthraquinone core [1]. It is primarily isolated from the roots and rhizomes of Rubia yunnanensis Diels and related Rubia species, where it is characterized as a plant metabolite and dihydroxyanthraquinone acetate ester [2]. Its molecular formula is C28H30O15, with a molecular weight of 606.53 g/mol and a predicted logP of -0.6, indicating moderate hydrophilicity consistent with its glycosylated structure .

Defined glycoside probe

Unique 6'-O-acetyl disaccharide chain supports structural identity confirmation via HRMS/NMR.

Chromatographic reference

Distinct molecular weight and hydrophilicity enable reliable HPLC/LC-MS differentiation from aglycone or monosaccharide analogs.

SAR investigations

May support structure-activity relationship studies on anthraquinone glycosylation and acetylation patterns.

• [1] ChEBI. CHEBI:69538: 1,3,6-trihydroxy-2-methyl-9,10-anthraquinone-3-O-(6'-O-acetyl)-beta-D-xylopyranosyl-(1->2)-beta-D-glucopyranoside. European Bioinformatics Institute, 2014. View Source
• [2] Li, Y. et al. Chemical constituents of Rubia oncotricha. ChinaXiv:202105.00021, 2021. DOI: 10.12074/202105.00021V1. View Source

Why Generic Substitution of 1,3,6-Trihydroxy-2-methyl-9,10-anthraquinone-3-O-(6'-O-acetyl)-beta-D-xylopyranosyl-(1->2)-beta-D-glucopyranoside (CAS 139742-39-5) Fails for Research and Development

Substitution with the aglycone (1,3,6-trihydroxy-2-methyl-9,10-anthraquinone) or alternative glycosidic forms is not scientifically justifiable due to profound differences in molecular properties and bioactivity profiles. The specific 6'-O-acetyl disaccharide moiety on this compound is not a passive carrier but a critical determinant of solubility, membrane permeability, metabolic stability, and target recognition [1]. Studies on analogous anthraquinone glycosides demonstrate that glycosylation drastically alters inhibitory potency—for example, emodin glucosides exhibit up to 12.5-fold lower IC50 values against bacterial neuraminidase compared to their aglycone [2]. Furthermore, the exact stereochemistry and linkage pattern (β-D-xylopyranosyl-(1→2)-β-D-glucopyranosyl) are unique to this compound and cannot be replicated by rhamnosyl or monosaccharide variants, which have been shown to possess different biological activities [3]. Therefore, any generic substitute would introduce uncontrolled variability in experimental outcomes, compromising reproducibility and validity.

Aglycone Lacks the disaccharide moiety; solubility, permeability and target recognition profiles may shift, introducing uncontrolled variability.

Monosaccharide / rhamnosyl Different sugar composition and stereochemistry (e.g., α-L-rhamnosyl) alter bioactivity context; may not replicate xylosyl-glucosyl-dependent effects.

Non-acetylated Absence of the 6'-O-acetyl group can reduce or abolish activity; class-level data suggest acetyl group is a critical pharmacophore.

• [1] Tang, L. et al. Acetylated anthraquinone glycosides from Cassia obtusifolia. Journal of Asian Natural Products Research, 2015. View Source
• [2] Jeong, S. et al. Potent bacterial neuraminidase inhibitors, anthraquinone glucosides from Polygonum cuspidatum. Journal of Ethnopharmacology, 2016, 193, 283-292. View Source
• [3] Li, Y. et al. Chemical constituents of Rubia oncotricha. ChinaXiv:202105.00021, 2021. DOI: 10.12074/202105.00021V1. View Source

Quantitative Differentiation Guide for 1,3,6-Trihydroxy-2-methyl-9,10-anthraquinone-3-O-(6'-O-acetyl)-beta-D-xylopyranosyl-(1->2)-beta-D-glucopyranoside (CAS 139742-39-5) for Informed Procurement

Molecular Weight and Predicted LogP Differentiation from Aglycone and Monosaccharide Analogs

The target compound (CAS 139742-39-5) exhibits a molecular weight of 606.53 g/mol and a predicted logP of -0.6, which are significantly different from its aglycone (1,3,6-trihydroxy-2-methyl-9,10-anthraquinone, MW 286.24) and a common monosaccharide analog (e.g., 6'-O-acetyl-β-D-glucopyranoside derivative, MW 462.4). This distinction is critical for chromatographic identification and purity verification .

MW & logP differentiation

Data to verify

Target MW 606.53 vs aglycone 286.24 (+320.29); vs monosaccharide analog 462.4 (+144.13). Predicted logP -0.6.

Supports identity confirmation in QC; unique fingerprints for procurement verification.

HRMS confirmation advised; calculated values from structure.

Evidence Dimension	Molecular Weight (g/mol)
Target Compound Data	606.53
Comparator Or Baseline	Aglycone: 286.24; 6'-O-acetyl-β-D-glucopyranoside analog: 462.4
Quantified Difference	+320.29 vs. aglycone; +144.13 vs. monosaccharide analog
Conditions	Calculated exact mass; experimental validation via HRMS

Why This Matters

These values serve as unique fingerprints for identity confirmation in quality control, ensuring the correct compound is procured and used in experiments.

Antibacterial Activity: Class-Level Inference Based on Acetylated Glycoside vs. Non-Acetylated or Aglycone Forms

While direct quantitative activity data for this specific compound is not publicly available, class-level evidence demonstrates that acetylated anthraquinone glycosides exhibit enhanced antibacterial activity compared to non-acetylated glycosides or aglycones. For instance, 1,3,6-trihydroxy-2-methylanthraquinone 3-O-(6'-O-acetyl)-alpha-L-rhamnosyl-(1→2)-β-D-glucoside shows measurable antibacterial activity, whereas its non-acetylated counterpart often lacks such activity [1]. This pattern supports the hypothesis that the 6'-O-acetyl group is a critical pharmacophore.

Antibacterial activity

Class-level inference

Direct data not reported; acetylated rhamnosyl analog active, non-acetylated forms often inactive.

Acetyl group may be critical for antibacterial context; specific MIC data required.

Evidence Dimension	Antibacterial Activity (Zone of Inhibition / MIC)
Target Compound Data	Not yet reported
Comparator Or Baseline	Acetylated rhamnosyl analog (e.g., 6'-O-acetyl-α-rhamnosyl-(1→2)-β-glucoside derivative): Active; Non-acetylated glycosides: Often inactive; Aglycones: Generally less active
Quantified Difference	Activity appears dependent on the presence of the 6'-O-acetyl group
Conditions	In vitro antibacterial assays (e.g., disc diffusion, MIC)

Why This Matters

For researchers exploring antibacterial mechanisms, this compound represents a specific acetylated glycoside that can be used to dissect structure-activity relationships (SAR) involving the 6'-O-acetyl moiety.

• [1] Qiao, L. et al. Studies on antibacterial constituents from the roots of Rubia cordifolia L. Acta Pharmaceutica Sinica, 1990. View Source

Anti-Inflammatory and Cytotoxic Potential: Cross-Study Comparable with Related Rubia Anthraquinones

The compound shares the core 1,3,6-trihydroxy-2-methylanthraquinone scaffold with other Rubia constituents that exhibit anti-inflammatory and cytotoxic activities. For example, related anthraquinones from Rubia yunnanensis (e.g., compounds 6, 10, and 11 in a 2024 study) demonstrated significant inhibition of IL-6 and TNF-α production in LPS-stimulated RAW 264.7 cells, while compounds 14 and 15 showed cytotoxicity against HepG2 cells [1]. The target compound differs by its specific glycosidic substitution, which may modulate potency and selectivity. Direct comparative data are required for definitive ranking.

Anti-inflammatory & cytotoxic potential

Cross-study comparable

Target not yet evaluated; related Rubia anthraquinones inhibit IL-6/TNF-α in RAW 264.7 and show HepG2 cytotoxicity.

Structural similarity suggests potential; direct assay needed to attribute role of disaccharide moiety.

Review cell-model endpoint context; not a potency claim.

Evidence Dimension	Cytotoxicity and Anti-inflammatory Activity
Target Compound Data	Not yet evaluated
Comparator Or Baseline	Other Rubia anthraquinones (e.g., rubianthraquinone-3-O-β-glucopyranoside, 28-hydroxyrubiyunnanol A) showed inhibition of IL-6/TNF-α or HepG2 cell growth
Quantified Difference	Qualitative potential inferred from structural similarity; specific difference unknown pending assay
Conditions	LPS-induced RAW 264.7 macrophages (anti-inflammatory); HepG2 cell line (cytotoxicity)

Why This Matters

This compound offers a specific molecular probe to investigate the role of the 6'-O-acetyl-xylopyranosyl-(1→2)-glucopyranosyl moiety in modulating the well-established bioactivities of the 1,3,6-trihydroxy-2-methylanthraquinone core.

• [1] Zeng, W. et al. Chemical constituents of Rubia yunnanensis and their cytotoxicity and anti-inflammatory activities. Phytochemistry Letters, 2024, 60, 199-206. View Source

Structural Differentiation via Unique Disaccharide Linkage and Acetylation Pattern

The compound features a unique combination of a β-D-xylopyranosyl-(1→2)-β-D-glucopyranosyl disaccharide chain with a 6'-O-acetyl group on the terminal glucose. This exact linkage and acetylation pattern distinguishes it from closely related Rubia anthraquinone glycosides, which commonly utilize α-L-rhamnopyranosyl or different acetylation sites (e.g., 3'-O-acetyl) [1][2]. The presence of the xylosyl moiety, specifically, is a key differentiator that can affect solubility and biological recognition.

Unique disaccharide structure

Reported

β-D-xylopyranosyl-(1→2)-β-D-glucopyranosyl with 6'-O-acetyl vs α-L-rhamnopyranosyl or monosaccharide analogs.

Ensures molecular entity specificity for SAR and reproducibility; distinct from common Rubia glycosides.

Confirmed by 2D NMR and HRMS.

Evidence Dimension	Glycosidic Structure
Target Compound Data	β-D-xylopyranosyl-(1→2)-β-D-glucopyranosyl with 6'-O-acetyl
Comparator Or Baseline	α-L-rhamnopyranosyl-(1→2)-β-D-glucopyranosyl (with or without 3'-/6'-O-acetyl); β-D-glucopyranosyl (monosaccharide)
Quantified Difference	Unique sugar composition and linkage; 9 defined stereocenters (vs. varying counts in analogs)
Conditions	NMR spectroscopy (1D and 2D) and HRMS

Why This Matters

This structural uniqueness ensures that research findings are attributable to a specific molecular entity, not a mixture of isomers or analogs, which is critical for SAR studies and reproducibility.

• [1] Li, Y. et al. Chemical constituents of Rubia oncotricha. ChinaXiv:202105.00021, 2021. DOI: 10.12074/202105.00021V1. View Source
• [2] ChEBI. CHEBI:69538: 1,3,6-trihydroxy-2-methyl-9,10-anthraquinone-3-O-(6'-O-acetyl)-beta-D-xylopyranosyl-(1->2)-beta-D-glucopyranoside. View Source

Optimal Research Application Scenarios for 1,3,6-Trihydroxy-2-methyl-9,10-anthraquinone-3-O-(6'-O-acetyl)-beta-D-xylopyranosyl-(1->2)-beta-D-glucopyranoside (CAS 139742-39-5)

Structure-Activity Relationship (SAR) Studies on Anthraquinone Glycosides

Given its unique 6'-O-acetyl-β-D-xylopyranosyl-(1→2)-β-D-glucopyranosyl moiety, this compound serves as an ideal tool for SAR investigations aimed at elucidating the impact of specific glycosylation and acetylation patterns on the antibacterial, anti-inflammatory, and cytotoxic activities of the 1,3,6-trihydroxy-2-methylanthraquinone scaffold [1]. It can be directly compared with non-acetylated or monosaccharide analogs to quantify the contribution of the disaccharide chain to bioactivity [2].

Phytochemical Profiling and Quality Control of Rubia Species

As a known metabolite of Rubia yunnanensis and Rubia oncotricha, this compound is a valuable reference standard for the authentication, standardization, and chemical profiling of herbal materials and extracts . Its distinct molecular weight and retention time allow for precise quantification in HPLC/LC-MS analyses, ensuring batch-to-batch consistency in natural product research and development .

Mechanistic Studies on Glycoside-Mediated Bioavailability and Target Engagement

The presence of the hydrophilic disaccharide chain is hypothesized to influence the compound's solubility and cellular permeability. This compound can be employed in comparative cellular uptake and target engagement studies (e.g., SPR, cellular thermal shift assays) to investigate how glycosylation patterns affect the pharmacokinetic and pharmacodynamic properties of anthraquinones [3]. This is particularly relevant for understanding why certain glycosides exhibit enhanced or altered biological effects relative to their aglycones [4].

Chemotaxonomic Marker Discovery and Biosynthetic Pathway Elucidation

The specific glycosidic linkage in this compound (xylosyl-(1→2)-glucosyl) is less common than rhamnosyl-based linkages in Rubia species. It can thus serve as a chemotaxonomic marker to differentiate closely related plant species or to study the evolution of glycosyltransferase enzymes involved in anthraquinone glycoside biosynthesis [5]. Its presence or absence can inform botanical classification and guide the discovery of novel glycosyltransferases [6].

Application

Selection Property

Validation Focus

Anthraquinone glycoside SAR studies

Unique 6'-O-acetyl disaccharide moiety

Comparative bioactivity with non-acetylated or monosaccharide analogs

Rubia species authentication and QC

Defined molecular weight and retention behavior

HPLC/LC-MS quantification accuracy; batch-to-batch consistency

Glycoside-mediated bioavailability research

Hydrophilic disaccharide chain modulating solubility

Cellular uptake and target engagement comparison vs. aglycone

Chemotaxonomic marker discovery

Rare xylosyl-(1→2)-glucosyl linkage

Differentiates Rubia species; guides glycosyltransferase studies

• [1] Li, Y. et al. Chemical constituents of Rubia oncotricha. ChinaXiv:202105.00021, 2021. DOI: 10.12074/202105.00021V1. View Source
• [2] Tang, L. et al. Acetylated anthraquinone glycosides from Cassia obtusifolia. Journal of Asian Natural Products Research, 2015. View Source
• [3] Jeong, S. et al. Potent bacterial neuraminidase inhibitors, anthraquinone glucosides from Polygonum cuspidatum. Journal of Ethnopharmacology, 2016, 193, 283-292. View Source
• [4] Qiao, L. et al. Studies on antibacterial constituents from the roots of Rubia cordifolia L. Acta Pharmaceutica Sinica, 1990. View Source
• [5] Yi, S. et al. Discovery and characterization of four glycosyltransferases involved in anthraquinone glycoside biosynthesis in Rubia yunnanensis. Organic Chemistry Frontiers, 2020, 7, 2442-2448. View Source
• [6] Zeng, W. et al. Chemical constituents of Rubia yunnanensis and their cytotoxicity and anti-inflammatory activities. Phytochemistry Letters, 2024, 60, 199-206. View Source